Cas no 1125780-41-7 (SKLB610)
SKLB610 structure
Product Name:SKLB610
CAS No:1125780-41-7
MF:C21H16F3N3O3
MW:415.365255355835
MDL:MFCD20261423
CID:1079974
PubChem ID:25230662
Update Time:2025-04-20
SKLB610 Chemical and Physical Properties
Names and Identifiers
-
- SKLB610
- N-methyl-4-(4-(3-(trifluoromethyl)benzamido)phenoxy)picolinamide 4-methylbenzene sulfonate
- SKLB-610
- N-Methyl-4-[4-[3-(trifluoromethyl)benzamido]phenoxy]-2-picolinamide
- CS-1743
- WACDHHMEVMSODJ-UHFFFAOYSA-N
- CHEMBL4790424
- DA-47814
- N-methyl-4-[4-[[3-(trifluoromethyl)benzoyl]amino]phenoxy]pyridine-2-carboxamide
- MFCD20261423
- s6526
- N-METHYL-4-(4-(3-(TRIFLUOROMETHYL)BENZAMIDO)PHENOXY)PICOLINAMIDE
- 1125780-41-7
- N-METHYL-4-{4-[3-(TRIFLUOROMETHYL)BENZAMIDO]PHENOXY}PYRIDINE-2-CARBOXAMIDE
- AKOS026750249
- SCHEMBL19878581
- EX-A233
- SKLB 610
- BDBM50562833
- AC-30891
- GLXC-03410
- BCP28112
- NCGC00371121-05
- HY-18199
- TS-08055
- SKLB610?
-
- MDL: MFCD20261423
- Inchi: 1S/C21H16F3N3O3/c1-25-20(29)18-12-17(9-10-26-18)30-16-7-5-15(6-8-16)27-19(28)13-3-2-4-14(11-13)21(22,23)24/h2-12H,1H3,(H,25,29)(H,27,28)
- InChI Key: WACDHHMEVMSODJ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C(NC2C=CC(=CC=2)OC2C=CN=C(C(NC)=O)C=2)=O)C=1)(F)F
Computed Properties
- Exact Mass: 415.11437587g/mol
- Monoisotopic Mass: 415.11437587g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 594
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 80.3Ų
Experimental Properties
- Density: 1.357±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (3.4E-3 g/L) (25 ºC),
SKLB610 Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
SKLB610 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| S e l l e c k ZHONG GUO | S6526-5mg |
SKLB 610 |
1125780-41-7 | 99.40% | 5mg |
¥795.19 | 2023-09-15 | |
| DC Chemicals | DC7502-100 mg |
SKLB610 |
1125780-41-7 | >98% | 100mg |
$350.0 | 2022-02-28 | |
| DC Chemicals | DC7502-250 mg |
SKLB610 |
1125780-41-7 | >98% | 250mg |
$700.0 | 2022-02-28 | |
| DC Chemicals | DC7502-1 g |
SKLB610 |
1125780-41-7 | >98% | 1g |
$1400.0 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S872155-1mg |
SKLB610 |
1125780-41-7 | ≥98% | 1mg |
¥250.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S872155-5mg |
SKLB610 |
1125780-41-7 | ≥98% | 5mg |
¥720.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S872155-25mg |
SKLB610 |
1125780-41-7 | ≥98% | 25mg |
¥2,025.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S872155-100mg |
SKLB610 |
1125780-41-7 | ≥98% | 100mg |
¥5,850.00 | 2022-01-13 | |
| Chemenu | CM178891-1g |
N-Methyl-4-(4-(3-(trifluoromethyl)benzamido)phenoxy)picolinamide |
1125780-41-7 | 95% | 1g |
$639 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S56520-5mg |
SKLB610 |
1125780-41-7 | 5mg |
¥1302.0 | 2021-09-07 |
SKLB610 Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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